Cas no 955979-06-3 ((R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt)
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-Butyl 2-isopropylpiperazine-1-carboxylate hydrochloride
- (R)-1-BOC-2-ISOPROPYL-PIPERAZINE HYDROCHLORIDE
- (R)-1-N-BOC-2-ISOPROPYLPIPERAZINE-HCl
- tert-butyl (2R)-2-propan-2-ylpiperazine-1-carboxylate,hydrochloride
- SCHEMBL3618469
- tert-butyl (2R)-2-propan-2-ylpiperazine-1-carboxylate;hydrochloride
- AC-2377
- tert-butyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate hydrochloride
- DTXSID70662477
- BS-18055
- (R)-tert-Butyl2-isopropylpiperazine-1-carboxylatehydrochloride
- (R)-1-Boc-2-Isopropylpiperazine hydrochloride
- 955979-06-3
- (R)-n-boc-2-isopropylpiperazine HCl
- I11599
- (R)-2-isopropyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride
- AKOS015847221
- AKOS016011759
- CS-0154342
- (R)-1-N-BOC-2-ISOPROPYLPIPERAZINE hydrochloride
- tert-Butyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate--hydrogen chloride (1/1)
- ILEMLVIGGJLCHC-PPHPATTJSA-N
- (R)-1-Boc-2-Isopropylpiperazine HCl
- (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt
-
- MDL: MFCD11101215
- Inchi: 1S/C12H24N2O2.ClH/c1-9(2)10-8-13-6-7-14(10)11(15)16-12(3,4)5;/h9-10,13H,6-8H2,1-5H3;1H/t10-;/m0./s1
- InChI Key: ILEMLVIGGJLCHC-PPHPATTJSA-N
- SMILES: Cl.O(C(C)(C)C)C(N1CCNC[C@H]1C(C)C)=O
Computed Properties
- Exact Mass: 264.16000
- Monoisotopic Mass: 264.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57000
- LogP: 2.92000
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM169662-1g |
(R)-1-Boc-2-isopropyl-piperazine hydrochloride |
955979-06-3 | 95% | 1g |
$408 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO826-200mg |
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt |
955979-06-3 | 95% | 200mg |
1489.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XO826-50mg |
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt |
955979-06-3 | 95% | 50mg |
594.0CNY | 2021-08-04 | |
| Chemenu | CM169662-250mg |
(R)-1-Boc-2-isopropyl-piperazine hydrochloride |
955979-06-3 | 95% | 250mg |
$194 | 2024-07-18 | |
| Chemenu | CM169662-1g |
(R)-1-Boc-2-isopropyl-piperazine hydrochloride |
955979-06-3 | 95% | 1g |
$486 | 2024-07-18 | |
| Fluorochem | 212408-250mg |
R)-1-Boc-2-Isopropylpiperazine hydrochloride |
955979-06-3 | 95% | 250mg |
£178.00 | 2022-03-01 | |
| Fluorochem | 212408-1g |
R)-1-Boc-2-Isopropylpiperazine hydrochloride |
955979-06-3 | 95% | 1g |
£446.00 | 2022-03-01 | |
| Alichem | A139002237-1g |
(R)-tert-Butyl 2-isopropylpiperazine-1-carboxylate hydrochloride |
955979-06-3 | 95% | 1g |
$348.48 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0986999-1g |
(R)-tert-Butyl 2-isopropylpiperazine-1-carboxylate hydrochloride |
955979-06-3 | 95% | 1g |
$570 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1046884-100mg |
(R)-tert-Butyl 2-isopropylpiperazine-1-carboxylate hydrochloride |
955979-06-3 | 95% | 100mg |
$140 | 2024-06-07 |
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt
Comprehensive Overview of (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt (CAS No. 955979-06-3)
(R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt (CAS No. 955979-06-3) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, characterized by its Boc-protected amine and isopropyl substituent, serves as a critical intermediate in the development of bioactive molecules, particularly in asymmetric synthesis and drug discovery. Its hydrochloric acid salt form enhances stability and solubility, making it a preferred choice for laboratory applications.
The growing demand for chiral building blocks in medicinal chemistry has positioned (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt as a compound of significant interest. Researchers frequently search for "Boc-protected piperazine derivatives" or "CAS 955979-06-3 applications" to explore its role in synthesizing kinase inhibitors, GPCR modulators, and other targeted therapies. Its stereochemical purity (R-configuration) is crucial for achieving enantioselective reactions, a topic gaining traction in green chemistry and sustainable pharmaceutical manufacturing.
In the context of AI-driven drug discovery, 955979-06-3 is often referenced in datasets for machine learning models predicting molecular properties. Queries like "piperazine derivatives in drug design" or "chiral auxiliaries for asymmetric synthesis" highlight its relevance. The compound’s crystalline hydrochloride salt form ensures reproducibility in high-throughput screening, aligning with trends toward automation in R&D.
From a synthetic perspective, the Boc group in (R)-1-N-Boc-2-Isopropylpiperazine offers selective deprotection capabilities, enabling sequential functionalization—a feature exploited in "multi-step peptide coupling" and "fragment-based drug design." Its isopropyl moiety contributes to lipophilicity, a parameter optimized in ADMET studies, frequently searched alongside "CAS 955979-06-3 solubility."
Regulatory and safety profiles of 955979-06-3 adhere to standard laboratory chemical guidelines, with no classification under hazardous categories. This aligns with industry shifts toward "benign-by-design" compounds, reducing environmental impact—a hotspot in recent "green chemistry forums."
In summary, (R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt exemplifies the intersection of chiral technology and modern drug development. Its versatility in N-protection strategies, coupled with rising interest in enantioselective catalysis, ensures its continued prominence in scientific literature and industrial applications.
955979-06-3 ((R)-1-N-Boc-2-Isopropylpiperazine-Hydrochloric Acid Salt) Related Products
- 475272-54-9(tert-butyl (3S)-3-isopropylpiperazine-1-carboxylate)
- 502649-32-3(1-Boc-3-isopropyl-piperazine)
- 928025-63-2((R)-1-Boc-3-Isopropylpiperazine)
- 1203011-26-0(1-N-Boc-2-isopropylpiperazine Hydrochloride)
- 674792-05-3((S)-1-N-Boc-2-isopropylpiperazine)
- 674792-04-2(tert-butyl (2R)-2-(propan-2-yl)piperazine-1-carboxylate)
- 886766-25-2(tert-Butyl 2-isopropylpiperazine-1-carboxylate)
- 1203249-89-1(tert-butyl 3-isopropylpiperazine-1-carboxylate;hydrochloride)
- 1381947-73-4(2-(1,1-Dimethylethyl)-1-piperazinecarboxylic Acid 1,1-Dimethylethyl Ester Hydrochloride)
- 1217442-47-1((S)-1N-Boc-2-(S-1-methylpropyl)piperazine Hydrochloride)